Cas no 88302-05-0 (3-Pyridinecarbonitrile, 5-acetyl-6-ethyl-1,2-dihydro-2-oxo-)

• Product name: 3-Pyridinecarbonitrile, 5-acetyl-6-ethyl-1,2-dihydro-2-oxo-
• CAS No: 88302-05-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 638240
• PubChem ID: 13232039

3-Pyridinecarbonitrile, 5-acetyl-6-ethyl-1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 5-acetyl-6-ethyl-1,2-dihydro-2-oxo-
• 5-acetyl-6-ethyl-2-oxo-1H-pyridine-3-carbonitrile
• YNBPNMUKSRLSBO-UHFFFAOYSA-N
• 5-Acetyl-6-ethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 5-acetyl-6-ethyl-1,2-dihydro-2-oxo-3-pyridinecarbonitrile
• SCHEMBL10811815
• 88302-05-0
• DTXSID50530549
• 5-acetyl-6-ethyl-1,2-dihydro-2-oxonicotinonitrile

• Inchi： InChI=1S/C10H10N2O2/c1-3-9-8(6(2)13)4-7(5-11)10(14)12-9/h4H,3H2,1-2H3,(H,12,14)
• InChI Key： YNBPNMUKSRLSBO-UHFFFAOYSA-N
• SMILES： CCC1=C(C=C(C(=O)N1)C#N)C(=O)C

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70Ų